Cas no 104344-92-5 (2-[(1,3-benzothiazol-2-yl)(methyl)amino]acetic acid)
104344-92-5 structure
Product Name:2-[(1,3-benzothiazol-2-yl)(methyl)amino]acetic acid
CAS No:104344-92-5
MF:C10H10N2O2S
MW:222.263600826263
CID:893562
PubChem ID:13588759
Update Time:2025-04-19
2-[(1,3-benzothiazol-2-yl)(methyl)amino]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(1,3-Benzothiazol-2-yl)-(methyl)amino]acetic acid
- 2-[1,3-benzothiazol-2-yl(methyl)amino]acetic acid
- Glycine, N-2-benzothiazolyl-N-methyl- (9CI)
- AC1Q3XA4
- AG-B-88091
- AGN-PC-00N6TG
- CTK7J4741
- Glycine, N-2-benzothiazolyl-N-methyl-
- MolPort-004-302-134
- N-1,3-benzothiazol-2-yl-N-methylglycine
- 2-[(1,3-benzothiazol-2-yl)(methyl)amino]acetic acid
- AKOS000138714
- F2145-0720
- 104344-92-5
- EN300-44249
- G20319
- 2-(Benzo[d]thiazol-2-yl(methyl)amino)acetic acid
- 2-(Benzo[d]thiazol-2-yl(methyl)amino)aceticacid
- Z275027140
-
- Inchi: 1S/C10H10N2O2S/c1-12(6-9(13)14)10-11-7-4-2-3-5-8(7)15-10/h2-5H,6H2,1H3,(H,13,14)
- InChI Key: USYIIHFJNNAEMI-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1N(C)CC(=O)O
Computed Properties
- Exact Mass: 222.0464
- Monoisotopic Mass: 222.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 81.7Ų
Experimental Properties
- PSA: 53.43
2-[(1,3-benzothiazol-2-yl)(methyl)amino]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B410743-25mg |
2-[(1,3-Benzothiazol-2-yl)(methyl)amino]acetic Acid |
104344-92-5 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B410743-50mg |
2-[(1,3-Benzothiazol-2-yl)(methyl)amino]acetic Acid |
104344-92-5 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B410743-250mg |
2-[(1,3-Benzothiazol-2-yl)(methyl)amino]acetic Acid |
104344-92-5 | 250mg |
$ 275.00 | 2022-06-07 | ||
| Chemenu | CM554952-100mg |
2-[(1,3-Benzothiazol-2-yl)(methyl)amino]acetic acid |
104344-92-5 | 97% | 100mg |
$174 | 2023-11-26 | |
| Chemenu | CM554952-250mg |
2-[(1,3-Benzothiazol-2-yl)(methyl)amino]acetic acid |
104344-92-5 | 97% | 250mg |
$240 | 2023-11-26 | |
| Chemenu | CM554952-1g |
2-[(1,3-Benzothiazol-2-yl)(methyl)amino]acetic acid |
104344-92-5 | 97% | 1g |
$576 | 2023-11-26 | |
| Enamine | EN300-44249-0.05g |
2-[(1,3-benzothiazol-2-yl)(methyl)amino]acetic acid |
104344-92-5 | 95% | 0.05g |
$64.0 | 2023-04-30 | |
| Enamine | EN300-44249-0.1g |
2-[(1,3-benzothiazol-2-yl)(methyl)amino]acetic acid |
104344-92-5 | 95% | 0.1g |
$83.0 | 2023-04-30 | |
| Enamine | EN300-44249-0.25g |
2-[(1,3-benzothiazol-2-yl)(methyl)amino]acetic acid |
104344-92-5 | 95% | 0.25g |
$116.0 | 2023-04-30 | |
| Enamine | EN300-44249-0.5g |
2-[(1,3-benzothiazol-2-yl)(methyl)amino]acetic acid |
104344-92-5 | 95% | 0.5g |
$218.0 | 2023-04-30 |
2-[(1,3-benzothiazol-2-yl)(methyl)amino]acetic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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